Cas no 2248297-46-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(furan-2-yl)methyl](methyl)carbamoyl}amino)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(furan-2-yl)methyl](methyl)carbamoyl}amino)acetate
• CAS No: 2248297-46-1
• MF: C₁₇H₁₅N₃O₆
• MW: 357.317504167557
• CID: 6010061
• PubChem ID: 165727883
• Update Time: 2025-05-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(furan-2-yl)methyl](methyl)carbamoyl}amino)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6519468
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(furan-2-yl)methyl](methyl)carbamoyl}amino)acetate
• 2248297-46-1

• Inchi： 1S/C17H15N3O6/c1-19(10-11-5-4-8-25-11)17(24)18-9-14(21)26-20-15(22)12-6-2-3-7-13(12)16(20)23/h2-8H,9-10H2,1H3,(H,18,24)
• InChI Key： YTOPIJBIYYHGKK-UHFFFAOYSA-N
• SMILES： O(C(CNC(N(C)CC1=CC=CO1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 357.09608521g/mol
• Monoisotopic Mass: 357.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(furan-2-yl)methyl](methyl)carbamoyl}amino)acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(furan-2-yl)methyl](methyl)carbamoyl}amino)acetate (CAS No. 2248297-46-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(furan-2-yl)methyl](methyl)carbamoyl}amino)acetate (CAS No. 2248297-46-1) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure combines a 1,3-dioxo-isoindole core with a furan-2-ylmethyl carbamoyl moiety, making it a subject of interest for drug discovery and molecular design. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and signal transduction modulation.

One of the most frequently asked questions about this compound revolves around its synthetic pathways and reactivity. The presence of both amide and ester functional groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(furan-2-yl)methyl](methyl)carbamoyl}amino)acetate allows for versatile chemical modifications, which are critical for optimizing its bioactivity. Recent studies highlight its potential as a prodrug candidate, leveraging its hydrolytic stability and controlled release properties. This aligns with the growing demand for sustained-release formulations in modern medicine.

In the context of green chemistry, the synthesis of CAS No. 2248297-46-1 has garnered attention due to the need for eco-friendly and scalable production methods. Researchers are investigating catalytic systems and solvent-free conditions to minimize environmental impact. This trend reflects broader industry shifts toward sustainable synthesis, a topic frequently searched in academic and industrial databases. The compound’s furan ring also opens doors to biobased derivatives, aligning with the push for renewable feedstocks.

Another hot topic is the computational modeling of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(furan-2-yl)methyl](methyl)carbamoyl}amino)acetate. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies are being employed to predict its interactions with biological targets. Such approaches are invaluable for accelerating drug development cycles, a priority in the post-pandemic era where rapid therapeutic solutions are sought after. The compound’s isoindole scaffold is particularly intriguing due to its prevalence in FDA-approved drugs, further boosting its research appeal.

From a spectroscopic perspective, CAS No. 2248297-46-1 exhibits distinct NMR and IR signatures, which are crucial for quality control and structural validation. Analytical chemists emphasize the importance of HPLC and LC-MS techniques for purity assessment, especially given the compound’s potential use in high-throughput screening. These methodologies are frequently discussed in forums and publications, underscoring their relevance to contemporary analytical chemistry practices.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(furan-2-yl)methyl](methyl)carbamoyl}amino)acetate represents a multifaceted compound with promising applications in medicinal chemistry, sustainable synthesis, and computational drug design. Its structural complexity and functional diversity make it a compelling subject for ongoing research, addressing both scientific curiosity and industrial needs. As the demand for innovative small molecules grows, this compound is poised to play a pivotal role in advancing precision medicine and green technology.